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Compound of Interest

Compound Name: Dicamba-D3

Cat. No.: B020954 Get Quote

For researchers, scientists, and professionals in drug development, the procurement and

application of high-purity analytical standards are critical for ensuring the accuracy and

reliability of experimental data. This in-depth technical guide provides a comprehensive

overview of where to purchase the Dicamba-D3 analytical standard, its technical

specifications, and detailed methodologies for its use in quantitative analysis.

Sourcing and Specifications of Dicamba-D3
Dicamba-D3 (3,6-Dichloro-2-(methoxy-d3)benzoic acid; CAS No. 349553-95-3) is the

deuterated form of Dicamba, a widely used herbicide. Its application as an internal standard in

analytical chemistry is crucial for correcting matrix effects and variations in sample processing,

particularly in chromatography-based methods. Several reputable suppliers offer Dicamba-D3
as a certified reference material (CRM) or analytical standard. Below is a comparative

summary of offerings from prominent vendors.
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Supplier
Product
Name/Grade

Catalog
Number
(Example)

Format
Quantitative
Data
(Example)

Sigma-Aldrich

(Merck)

Dicamba-d3

PESTANAL®,

analytical

standard

34233 Neat

List Price:

~$330.75 -

$441.00[1]

LGC Standards
Dicamba D3

(methoxy D3)
DRE-C12260100 Neat

Price available

upon

login/request

Cambridge

Isotope

Laboratories

Dicamba (ring-

¹³C₆, 99%) 100

µg/mL in

methanol

CLM-9914-1.2 Solution
List Price: ~$585

for 1.2 mL[2]

HPC Standards D3-Dicamba 673809 Neat

Price available

upon

login/request

Santa Cruz

Biotechnology
Dicamba-d3 sc-210165 Neat

Price available

upon

login/request

Experimental Protocols for Dicamba Analysis Using
Dicamba-D3 Internal Standard
The use of a stable isotope-labeled internal standard like Dicamba-D3 is a robust method for

the quantification of Dicamba in various matrices, including water, soil, and biological samples.

[3][4] The following sections detail established experimental protocols.

Method 1: LC-MS/MS Analysis of Dicamba in Agricultural
Samples
This method is adapted from a study focused on the detection and quantification of Dicamba

and other acid herbicides in complex matrices like soil and soybean foliage.[5]
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1. Sample Preparation (Soil and Soybean Foliage):

Weigh 5 g of the homogenized sample into a centrifuge tube.

Fortify the sample with a known concentration of Dicamba-D3 internal standard solution.

Add acetonitrile fortified with formic acid as the extraction solvent.

Shake the mixture vigorously for 15 minutes.

Centrifuge at 4000 rpm to separate the solid and liquid phases.

Dilute the supernatant with the aqueous mobile phase and transfer to an autosampler vial for

LC-MS/MS analysis.

2. LC-MS/MS Conditions:

LC System: SCIEX QTRAP® 6500+ LC-MS/MS System or equivalent.

Column: Phenomenex Kinetex® F5 (2.6 μm, 100 x 3 mm).

Mobile Phase: A gradient of water with 0.1% formic acid and methanol with 0.1% formic acid.

Ionization: Electrospray ionization (ESI) in negative mode.

Detection: Multiple Reaction Monitoring (MRM) mode, monitoring at least two transitions for

both Dicamba and Dicamba-D3 for confirmation and quantification.

3. Quantification:

A calibration curve is generated using a series of standards with known concentrations of

Dicamba and a constant concentration of Dicamba-D3.

The ratio of the peak area of Dicamba to the peak area of Dicamba-D3 is plotted against the

concentration of Dicamba.

The concentration of Dicamba in the samples is then calculated from this calibration curve.

This method has been shown to achieve Limits of Detection (LODs) of less than 1 ng/mL.
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Method 2: Isotope Dilution GC/MS for Dicamba in Water
and Soil
This protocol is based on an isotope dilution gas chromatography/mass spectrometry (GC/MS)

technique.

1. Sample Preparation:

Water Samples: Spike a known volume of the water sample with Dicamba-D3 internal

standard. Extract the sample with methylene chloride at a pH ≤1.

Soil Samples: Spike a known weight of the soil sample with Dicamba-D3. Extract with an

acetone-hexane mixture at a pH ≤1.

2. Derivatization:

For GC analysis, the acidic herbicides are typically derivatized to increase their volatility.

Common derivatization agents include diazomethane or pentafluorobenzyl bromide (PFBBr).

3. GC/MS Conditions:

GC System: A high-resolution gas chromatograph coupled to a mass spectrometer.

Analysis: The analysis is performed in selected ion monitoring (SIM) mode, monitoring

characteristic ions for both the derivatized Dicamba and Dicamba-D3.

Workflow and Process Visualization
The successful application of an analytical standard in a research setting follows a structured

workflow, from initial sourcing to final data analysis. The following diagrams illustrate these key

processes.
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Caption: Procurement and Use of an Analytical Standard.
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This guide provides a foundational understanding for researchers seeking to purchase and

utilize Dicamba-D3 analytical standards. For specific applications, it is always recommended to

consult the Certificate of Analysis provided by the supplier and to validate the analytical method

according to internal and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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